2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinoxaline

• IUPAC Name: 2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]quinoxaline
• InChI: InChI=1S/C15H15N5/c1-2-4-14-13(3-1)17-7-15(18-14)20-9-12(10-20)8-19-6-5-16-11-19/h1-7,11-12H,8-10H2
• InChI Key: GNJSHZPMZTWTCG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=CC=CC=C3N=C2)CN4C=CN=C4
• Molecular Formula: C15H15N5
• Molecular Weight: 265.31 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It has become an important synthon in the development of new drugs. For example, Hadizadeh et al. synthesized 2-(2-(1H-imidazol-1-yl)ethyl)-4-(1-benzyl-2-(substituted thio)-1H-imidazol-5-yl)-5-(substituted carbonyl)-6-methyl-1, 4-dihydropyridine-3-substituted carboxylic acid and evaluated for antihypertensive potential in rats.

Molecular Structure Analysis

The title compound, C7H8N2O4, is a zwitterion, [formal name = (S)-3-carb-oxy-2- (imidazol-3-ium-1-yl)propano-ate], in which the deprotonated negatively charged carboxylate end shows almost identical C-O bond distances [1.248 (4) and 1.251 (4) Å] due to resonance. The molecules are involved in intermolecular O-H⋯O and N-H⋯O hydrogen bonds, which define a tightly bound three-dimensional structure.

Chemical Reactions Analysis

(1-Methyl-1H-imidazol-2-yl) methanol derivatives were prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride. The alcohols were convertible into the carbonyl compounds via the corresponding quaternary salts.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Activity

Imidazoquinoxaline derivatives have demonstrated significant antimicrobial properties. Researchers have explored their potential as antibacterial, antifungal, and antiviral agents. .

Medicinal Chemistry and Drug Development

Imidazoquinoxalines serve as valuable building blocks in medicinal chemistry. Their diverse pharmacological activities include anti-inflammatory, antitumor, and antidiabetic effects. Scientists have synthesized derivatives to create novel drugs for various therapeutic purposes. .

Organic Synthesis and Catalysis

Researchers have harnessed imidazoquinoxalines for their synthetic versatility. . Their use as catalysts in organic transformations is also an active area of investigation.

Anticancer Potential

Metallacyclic complexes containing imidazoquinoxaline motifs have been explored for their antiproliferative activity against human cancer cell lines. .

Regiocontrolled Synthesis of Substituted Imidazoles

Recent advances in synthetic methods have focused on achieving regioselective control during the synthesis of substituted imidazoles. .

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse due to their broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Safety and Hazards

While specific safety and hazards data for “2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinoxaline” is not available, it’s important to note that safety precautions should always be taken while handling chemical substances. For example, 1-[2-(1H-imidazol-1-yl)phenyl]methanamine has hazard statements H315 - H318 - H335 and precautionary statements P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338.